Cas no 1803926-01-3 (5-Amino-3-(aminomethyl)-2-cyano-4-(trifluoromethoxy)pyridine)

• Product Name: 5-Amino-3-(aminomethyl)-2-cyano-4-(trifluoromethoxy)pyridine
• CAS No: 1803926-01-3
• MF: C₈H₇F₃N₄O
• MW: 232.162591218948
• CID: 4798516
• Update Time: 2025-07-19

5-Amino-3-(aminomethyl)-2-cyano-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-(aminomethyl)-2-cyano-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H7F3N4O/c9-8(10,11)16-7-4(1-12)6(2-13)15-3-5(7)14/h3H,1,12,14H2
• InChI Key： KHTHXVHXMLKBFD-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CN=C(C#N)C=1CN)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 287
• XLogP3: 0.3
• Topological Polar Surface Area: 98

Additional information on 5-Amino-3-(aminomethyl)-2-cyano-4-(trifluoromethoxy)pyridine

5-Amino-3-(aminomethyl)-2-cyano-4-(trifluoromethoxy)pyridine (CAS No. 1803926-01-3): A Comprehensive Overview

5-Amino-3-(aminomethyl)-2-cyano-4-(trifluoromethoxy)pyridine (CAS No. 1803926-01-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 5-Amino-3-(aminomethyl)-2-cyano-4-(trifluoromethoxy)pyridine is composed of a pyridine ring with multiple functional groups, including an amino group, an aminomethyl group, a cyano group, and a trifluoromethoxy substituent. These functional groups contribute to the compound's chemical reactivity and biological activity, making it a valuable candidate for drug discovery and development.

Recent studies have highlighted the importance of 5-Amino-3-(aminomethyl)-2-cyano-4-(trifluoromethoxy)pyridine in the context of its pharmacological properties. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory and anti-cancer activities. The cyano group and trifluoromethoxy substituent are believed to play crucial roles in these biological effects by modulating key signaling pathways involved in inflammation and cancer progression.

In addition to its therapeutic potential, 5-Amino-3-(aminomethyl)-2-cyano-4-(trifluoromethoxy)pyridine has been explored for its use as a synthetic intermediate in the preparation of more complex molecules. Its unique combination of functional groups allows for a wide range of chemical transformations, making it a valuable building block in organic synthesis. This versatility has led to its application in the synthesis of various pharmaceuticals and agrochemicals.

The synthesis of 5-Amino-3-(aminomethyl)-2-cyano-4-(trifluoromethoxy)pyridine has been extensively studied, with several efficient routes reported in the literature. One common approach involves the reaction of 4-trifluoromethoxy pyridine with appropriate reagents to introduce the amino, aminomethyl, and cyano functionalities. These synthetic methods have been optimized to achieve high yields and purity, facilitating large-scale production for industrial applications.

The physicochemical properties of 5-Amino-3-(aminomethyl)-2-cyano-4-(trifluoromethoxy)pyridine, such as solubility, stability, and melting point, have also been thoroughly investigated. These properties are critical for understanding the compound's behavior in different environments and for optimizing its use in various applications. For example, its solubility in polar solvents makes it suitable for use in aqueous solutions, which is advantageous for pharmaceutical formulations.

In terms of safety and environmental impact, studies have shown that 5-Amino-3-(aminomethyl)-2-cyano-4-(trifluoromethoxy)pyridine is generally well-tolerated and exhibits low toxicity. However, as with any chemical compound, appropriate handling and storage practices should be followed to ensure safety. Regulatory agencies such as the Environmental Protection Agency (EPA) and the Food and Drug Administration (FDA) have established guidelines for the safe use of this compound in various industries.

The future prospects for 5-Amino-3-(aminomethyl)-2-cyano-4-(trifluoromethoxy)pyridine are promising. Ongoing research is focused on further elucidating its mechanisms of action and exploring new applications. For instance, recent studies have investigated its potential as a lead compound for developing drugs targeting neurodegenerative diseases such as Alzheimer's disease. The ability to modulate specific signaling pathways makes it an attractive candidate for such applications.

In conclusion, 5-Amino-3-(aminomethyl)-2-cyano-4-(trifluoromethoxy)pyridine (CAS No. 1803926-01-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile properties make it a valuable asset for developing novel therapeutic agents and synthetic intermediates. As research continues to advance, this compound is likely to play an increasingly important role in addressing unmet medical needs and advancing scientific knowledge.